4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile

• Molecular Formula: C6H8BrN5
• Molecular Weight: 230.07 g/mol
• IUPAC Name: 4-(3-amino-5-bromo-1,2,4-triazol-1-yl)butanenitrile
• InChI: InChI=1S/C6H8BrN5/c7-5-10-6(9)11-12(5)4-2-1-3-8/h1-2,4H2,(H2,9,11)
• InChI Key: JMXSLMUICWZMLQ-UHFFFAOYSA-N
• Canonical SMILES: C(CC#N)CN1C(=NC(=N1)N)Br

Description

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amino group at position 3 and a bromine atom at position 3. The triazole ring is linked to a butanenitrile chain via the nitrogen at position 1. The bromine atom enhances electrophilic substitution reactivity, while the nitrile group offers opportunities for further functionalization (e.g., hydrolysis to carboxylic acids or formation of heterocycles via cycloaddition).

Its physicochemical properties (e.g., solubility, stability) remain uncharacterized in the literature cited here, but analogs suggest moderate polarity due to the nitrile and amino groups .

Preparation Methods

Starting Materials and Key Intermediates

• 5-Bromo-1H-1,2,4-triazole is a common intermediate, commercially available or synthesized via bromination of 1H-1,2,4-triazole derivatives.
• Aminoguanidine hydrochloride is often used as a precursor for introducing the amino group at the 3-position of the triazole ring.

Synthetic Routes

Two complementary pathways have been reported for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl) derivatives, which can be adapted for the bromo-substituted analog:

• Pathway A: Preparation of N-guanidinosuccinimide followed by nucleophilic ring opening with amines under microwave irradiation, leading to 1,2,4-triazole ring formation with amino substitution.
• Pathway B: Preparation of N-arylsuccinimides followed by reaction with aminoguanidine hydrochloride under microwave irradiation, suitable for less nucleophilic amines.

These methods allow for the introduction of the amino group at the 3-position of the triazole ring.

Introduction of the Butanenitrile Side Chain at N1

The attachment of the butanenitrile moiety to the N1 position of the triazole ring is typically achieved via nucleophilic substitution or alkylation reactions.

• Alkylation of 3-amino-5-bromo-1H-1,2,4-triazole with 4-bromobutanenitrile or 4-chlorobutanenitrile under basic conditions (e.g., potassium carbonate or cesium carbonate) in polar aprotic solvents such as N,N-dimethylformamide or dimethyl sulfoxide.
• Copper-catalyzed coupling reactions can also facilitate the N-alkylation step.

Representative Experimental Data and Conditions

Step	Reagents & Conditions	Yield	Notes
Bromination of 1H-1,2,4-triazole	Bromine or N-bromosuccinimide in suitable solvent	Moderate to high	Provides 5-bromo-1H-1,2,4-triazole intermediate
Amination at 3-position	Aminoguanidine hydrochloride, microwave irradiation, succinimide intermediates	Up to 80%	Two complementary pathways depending on amine nucleophilicity
N1-Alkylation with 4-halobutanenitrile	Cs2CO3 or K2CO3, DMF or DMSO, 80-110 °C, 12-36 h	20-40%	Copper(I) iodide catalyst can improve yields

Detailed Example Procedure

Preparation of 3-bromo-1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazole (Related Intermediate):

• 3-Bromo-1H-1,2,4-triazole (5 g, 33.8 mmol), copper(I) iodide (0.644 g, 3.38 mmol), and cesium carbonate (11.01 g, 33.8 mmol) were combined in dimethyl sulfoxide (33.8 mL) under nitrogen atmosphere.
• 1-Iodo-4-(trifluoromethoxy)benzene (4.87 g, 16.90 mmol) was added, and the mixture was heated to 100 °C for 36 hours.
• After cooling, the mixture was diluted with ethyl acetate, filtered, washed, and purified by flash chromatography to yield the product in 72.6% yield.

This example demonstrates the copper-catalyzed N-arylation of 3-bromo-1H-1,2,4-triazole, a reaction analogous to the N-alkylation with butanenitrile derivatives.

Analytical and Characterization Techniques

• NMR Spectroscopy (1H, 13C, 19F NMR): Used to confirm substitution patterns and tautomerism in 1,2,4-triazole derivatives.
• Mass Spectrometry (EIMS, ESIMS): Confirms molecular weight and purity.
• X-ray Crystallography: Used to study tautomerism and molecular structure in related triazole compounds.
• Chromatographic Purification: Flash column chromatography with ethyl acetate/hexanes mixtures is standard for isolating pure compounds.

Summary Table of Preparation Methods

Preparation Step	Methodology	Key Reagents	Conditions	Yield Range	References
Bromination of triazole	Electrophilic bromination	Bromine or NBS	Mild solvents, RT	Moderate
Amination at 3-position	Microwave-assisted ring formation	Aminoguanidine hydrochloride, succinimides	Microwave irradiation	Up to 80%
N1-alkylation with butanenitrile	Nucleophilic substitution or Cu-catalyzed coupling	4-Halobutanenitrile, bases, CuI catalyst	80-110 °C, 12-36 h	20-40%

Research Discoveries and Considerations

• The choice of synthetic pathway depends on the nucleophilicity of the amine used in ring formation, influencing yields and reaction conditions.
• Copper(I) iodide catalysis significantly enhances N-alkylation or N-arylation efficiency on the triazole nitrogen.
• Microwave irradiation accelerates ring closure reactions and improves product purity and yield.
• The presence of bromine at the 5-position of the triazole ring allows further functionalization via cross-coupling reactions if desired.
• Tautomerism in 1,2,4-triazole derivatives affects NMR spectral interpretation and must be considered during characterization.

Chemical Reactions Analysis

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized triazole derivatives, while substitution reactions can lead to the formation of various substituted triazoles.

Scientific Research Applications

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: In biological research, triazole derivatives are studied for their potential as enzyme inhibitors, antimicrobial agents, and anticancer compounds.

Medicine: Triazole derivatives, including 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile, are investigated for their pharmacological properties.

Industry: The compound finds applications in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The presence of the amino and bromine groups enhances its binding affinity and specificity towards certain targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile, we analyze structurally related compounds with variations in substituents, heterocyclic cores, or functional groups. Key comparisons are summarized in Table 1 and discussed below.

Table 1: Comparison of Structural and Functional Properties

Compound Name	Core Structure	Substituents	Key Functional Groups	Reported Applications	Reference
4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile	1,2,4-Triazole	3-NH₂, 5-Br, 1-(butanenitrile)	Nitrile, Bromine, Amino	Potential medicinal/agrochemical agent (inferred)	—
4-(1,2,4-Triazol-1-yl)pyrimidin-2(1H)-one	Pyrimidinone + Triazole	1-(Triazole), 4-(acetylated arabinofuranosyl)	Acetyl, Triazole	Intermediate for cytosine analogs (e.g., Ara-C)
4-Bromo-5-(bromomethyl)-2-(3',5'-dimethylphenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one	Pyrazolone	4-Br, 5-BrCH₂, 2-Aryl	Bromine, Nitrile (inferred)	Agrochemical synthesis
N-1-Carbamoyl-4,5-dihydroxy-2-oxoimidazolidine nucleosides	Imidazolidine	4,5-Dihydroxy, N-carbamoyl	Hydroxy, Carbamoyl	Oxidation products of cytidine

Structural and Reactivity Comparisons

• Triazole vs. Pyrazolone/Pyrimidinone Cores: The 1,2,4-triazole core in the target compound is distinct from pyrazolone () or pyrimidinone () systems. Triazoles exhibit greater aromatic stability and resistance to hydrolysis compared to pyrazolones, which are prone to keto-enol tautomerism. Pyrimidinones, as seen in Divakar and Reese’s work, are often used in nucleoside analogs due to their resemblance to natural bases .
• Substituent Effects: Bromine: The 5-bromo substituent in the target compound enhances electrophilic reactivity (e.g., Suzuki coupling), similar to brominated pyrazolones in . However, bromine at position 5 in triazoles may sterically hinder reactions compared to terminal bromine in aliphatic chains . Nitrile Group: The butanenitrile chain distinguishes the target compound from acetylated arabinofuranosyl derivatives (). Nitriles are versatile intermediates, whereas acetylated sugars are typical in prodrug strategies.
• This contrasts with the carbamoyl group in Tremblay et al.’s imidazolidine nucleosides, which may confer metabolic stability .

Notes

Limitations : The provided evidence lacks direct data on the target compound, necessitating inferences from analogs.

SHELX Relevance : While details crystallographic tools (SHELX), this compound’s crystal structure remains unstudied in the cited materials.

Biological Activity

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile is a synthetic organic compound notable for its unique structural features and significant biological activity. This compound has garnered attention in medicinal chemistry and agricultural sciences due to its potential applications, particularly as an enzyme inhibitor involved in steroid metabolism.

Chemical Structure and Properties

The molecular formula of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile is $C_6H_8BrN_5$ with a molecular weight of approximately 230.07 g/mol. The compound features a triazole ring and a nitrile functional group, which contribute to its biological properties.

Property	Value
Molecular Formula	C₆H₈BrN₅
Molecular Weight	230.07 g/mol
CAS Number	1697751-02-2

Enzyme Inhibition

One of the primary biological activities of this compound is its role as an inhibitor of 11-beta-hydroxy steroid dehydrogenase type 1 (11β-HSD1). This enzyme is crucial in the metabolism of cortisol, influencing glucocorticoid availability in tissues. Inhibition of 11β-HSD1 may have therapeutic implications for conditions such as obesity and metabolic syndrome by modulating cortisol levels.

Anticancer Potential

Research indicates that compounds similar to 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile exhibit anticancer properties. For instance, studies on triazole derivatives have shown promising results in inhibiting the proliferation of various cancer cell lines. The mechanism often involves inducing apoptosis or cell cycle arrest in cancer cells .

Study on Anticancer Activity

A study focusing on triazole derivatives demonstrated that specific modifications to the triazole structure could enhance anticancer activity. For example, derivatives that included the triazole ring showed significant cytotoxicity against human breast carcinoma (MCF-7), colon carcinoma (SW480), and lung carcinoma (A549) cell lines .

Interaction Studies

Interaction studies have revealed that 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile interacts with various biological macromolecules. These interactions can influence metabolic pathways and cellular functions, making it a candidate for further pharmacological exploration.

Comparative Analysis with Similar Compounds

The uniqueness of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile lies in its combination of structural elements that enhance biological activity compared to simpler analogs. Below is a comparison with related compounds:

Compound Name	Structure	Unique Features
5-Bromo-1H-1,2,4-triazol-3-amine	C₂H₃BrN₄	Lacks the butanenitrile side chain; simpler structure
3-Amino-5-bromo-1H-1,2,4-triazole	C₂H₃BrN₄	Similar triazole core but without additional functional groups
2-Amino-5-bromo-thiazole	C₅H₄BrN₄S	Contains a thiazole ring; different biological properties

Q & A

Basic: What are the recommended synthetic routes for 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butanenitrile, and how can reaction conditions be optimized for purity and yield?

Methodological Answer:
Synthesis typically involves cyclization and functionalization of triazole precursors. A general approach includes:

• Step 1: Reacting a substituted benzaldehyde derivative with a brominated triazole precursor in ethanol under reflux (4–6 hours) with glacial acetic acid as a catalyst to facilitate imine or hydrazone formation .
• Step 2: Bromination of the triazole core using reagents like NBS (N-bromosuccinimide) in a polar solvent (e.g., DMF) under controlled temperatures (0–25°C).
• Purification: Column chromatography (silica gel, eluent: ethyl acetate/hexane 3:7) or recrystallization from ethanol/water mixtures to isolate the product.
  Optimization Tips:
• Monitor reaction progress via TLC (Rf ~0.5 in ethyl acetate/hexane).
• Adjust stoichiometry (1:1.2 molar ratio of triazole to benzaldehyde) to minimize side products.
• Use inert atmospheres (N₂/Ar) to prevent oxidation of sensitive intermediates .

Basic: How should researchers approach the structural characterization of this compound using crystallographic methods?

Methodological Answer:
Crystallization: Grow single crystals via slow evaporation of a saturated acetonitrile solution at 4°C.
Data Collection: Use a diffractometer (Mo-Kα radiation, λ = 0.71073 Å) at 100 K. Collect data up to 0.8 Å resolution.
Refinement Tools:

• SHELX Suite: SHELXD for structure solution (direct methods) and SHELXL for refinement .
• WinGX: For data integration and ORTEP-3 for thermal ellipsoid visualization .
  Key Parameters:
• R-factor < 0.05 and wR₂ < 0.10 for high-quality refinement.
• Validate hydrogen bonding using PLATON or Mercury .
  Common Pitfalls:
• Address twinning with TWINLAWS in SHELXL for complex crystals .

Advanced: What strategies are effective in analyzing the cytotoxic activity of this compound against specific cancer cell lines?

Methodological Answer:
In Vitro Assay Design:

• Cell Lines: Use MCF-7 (breast cancer), MDA-MB-231 (triple-negative breast cancer), and T47D (ductal carcinoma) for comparative studies .
• Dose Range: Test concentrations from 1 nM to 100 µM over 48–72 hours.
• Viability Measurement: MTT assay (λ = 570 nm) with IC₅₀ calculation via nonlinear regression (GraphPad Prism).
  Controls: Include etoposide (IC₅₀ ~1–10 µM) as a reference .
  Data Interpretation:
• Compare activity across cell lines to assess selectivity (e.g., compound 1c in showed IC₅₀ = 2.1 µM for MCF-7 vs. 8.5 µM for MDA-MB-231).
• Validate apoptosis via flow cytometry (Annexin V/PI staining) .

Advanced: How can computational approaches predict the interaction of this compound with biological targets?

Methodological Answer:
Molecular Docking Workflow:

Target Selection: Identify enzymes (e.g., CYP199A4 in ) or receptors (e.g., estrogen receptor for breast cancer targets).

Ligand Preparation: Optimize the compound’s geometry using Gaussian09 (B3LYP/6-31G* basis set).

Docking Software: AutoDock Vina or GOLD for binding mode prediction. Set grid boxes (20 ų) around active sites .

Scoring: Prioritize poses with lowest binding energy (ΔG ≤ -8 kcal/mol).
Validation:

• Compare docking results with crystallographic data (e.g., triazole-benzoic acid interactions in CYP199A4 ).
• Perform MD simulations (AMBER) to assess stability over 100 ns .

Advanced: How can researchers resolve contradictions in crystallographic data from different refinement programs?

Methodological Answer:
Case Study: Discrepancies in thermal parameters or bond lengths.
Resolution Steps:

Cross-Validation: Refine the same dataset with SHELXL ( ) and OLEX2. Compare R-factors and electron density maps.

Twinning Analysis: Use ROTAX (in WinGX) to detect twinning; apply Hooft y parameters for correctness .

Data Weighting: Adjust weights in SHELXL (WGHT command) to balance high-angle data .
Example: A study on a triazole derivative showed bond length variations of 0.02 Å between SHELXL and CRYSTALS; manual inspection of electron density resolved the issue .

Advanced: How do the bromine atom and triazole ring influence electronic properties in coordination chemistry?

Methodological Answer:
Electronic Effects:

• Bromine: Enhances electrophilicity (σp ~0.23) and stabilizes charge-transfer complexes.
• Triazole: Acts as a π-acceptor ligand, facilitating metal coordination (e.g., Cd²⁺/Cu²⁺ in ).
  Experimental Validation:
• UV-Vis Spectroscopy: λmax shifts (e.g., 320 → 340 nm in Cd-TBA complexes) indicate metal-ligand charge transfer .
• Cyclic Voltammetry: Triazole-based complexes show redox peaks at -0.5 V (Cu²⁺/Cu⁺) .
  Applications: Design luminescent materials or catalysts by tuning substituents (e.g., 4-methoxy vs. bromo groups) .